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Disclaimer: This document is for informational purposes only and does not constitute medical
advice. Researchers should always refer to the official clinical trial protocols and investigator
brochures for complete and up-to-date information on the safety and administration of T-448.

This technical support center provides researchers, scientists, and drug development
professionals with a centralized resource for understanding the hematological safety profile of
T-448 (also known as EOS-448 and GSK4428859A). The information is presented in a
guestion-and-answer format to directly address potential issues and queries that may arise
during experimental studies.

Frequently Asked Questions (FAQSs)

Q1: What is the expected impact of T-448 on hematological parameters based on its
mechanism of action?

Al: T-448 is a human IgG1 anti-TIGIT monoclonal antibody. Its mechanism of action includes

the engagement of Fc gamma receptors (FcyR), which leads to the depletion of cells with high
expression of TIGIT, such as regulatory T cells (Tregs) and terminally exhausted CD8+ T cells.
[1] Therefore, a primary on-target effect of T-448 is a potential reduction in the number of these
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specific lymphocyte subpopulations. Researchers should anticipate changes in lymphocyte
counts, particularly a decrease in Tregs, which can be monitored using flow cytometry.

Q2: What were the key findings regarding the hematological safety of T-448 in early-phase
clinical trials?

A2: In the first-in-human Phase I/lla clinical trial (NCT04335253), T-448 monotherapy
demonstrated a favorable and manageable tolerability profile in patients with advanced solid
tumors.[2] Notably, no drug-related Grade 3-4 adverse events or dose-limiting toxicities were
observed in the initial dose-escalation cohort of 22 patients.[2]

Q3: Were any specific hematological adverse events reported in the T-448 clinical trials?

A3: While a detailed breakdown of all grades of hematological adverse events is not publicly
available in the provided search results, the initial Phase | data reported no drug-related Grade
3 or 4 hematological toxicities.[2] The most common treatment-related adverse events were
non-hematological and included Grade 1-2 rash and pruritus.[2]
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Observed Issue

Potential Cause

Recommended Action

Significant decrease in total

lymphocyte count.

This is an expected on-target
effect of T-448 due to the
depletion of TIGIT-high
lymphocytes, including Tregs.

- Monitor lymphocyte subsets
using flow cytometry to confirm
a reduction in Tregs and
exhausted T cells. - Correlate
the changes with
pharmacodynamic markers of
T-448 activity. - Refer to the
study protocol for guidelines

on managing lymphopenia.

Development of cytopenias
(e.g., neutropenia, anemia,

thrombocytopenia).

While no Grade 3-4
hematological toxicities were
reported in the initial
monotherapy trial, low-grade
cytopenias can occur with

immunotherapies.

- Perform complete blood
counts (CBCs) with
differentials at baseline and
regular intervals as defined in
the experimental protocol. -
Grade any observed
cytopenias according to the
Common Terminology Criteria
for Adverse Events (CTCAE). -
For any significant or
persistent cytopenias, consult
the study protocol for
management guidelines, which
may include dose interruption

or discontinuation.

Unexpected hematological

adverse event.

The full spectrum of potential
rare adverse events for any
new investigational agent may

not be fully characterized.

- Document the event in detail,
including all relevant laboratory
parameters. - Report the event
to the appropriate safety
monitoring body for the study. -
Manage the patient's
symptoms according to
standard clinical practice and

the study protocol.
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Data Presentation

Table 1. Summary of Treatment-Related Adverse Events from the First-in-Human Trial of T-448
Monotherapy (N=22)

Adverse Event Category Grade 1-2 Grade 3-4

Hematological Data not specified 0

Non-Hematological

Pruritus 7 0
Infusion-related reaction 4 0
Fatigue 4 0
Pyrexia 3 0
Maculopapular rash 2 0
Eczema 2 0
Hypothyroidism 2 0
Increased blood creatinine 2 0

Data from the AACR Annual
Meeting 2021 presentation of
the NCT04335253 trial.[2][3]

Experimental Protocols

Key Experiment: Monitoring Hematological Safety in Clinical Trials
Objective: To monitor and assess the hematological safety of T-448 in patients.
Methodology:

» Baseline Assessment: Prior to the first dose of T-448, a complete blood count (CBC) with a
5-part differential (including absolute neutrophil, lymphocyte, monocyte, eosinophil, and
basophil counts), platelet count, and hemoglobin/hematocrit levels should be obtained.
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e On-Treatment Monitoring:

o CBC with differential should be performed at regular intervals throughout the treatment
period (e.g., prior to each dose, and as clinically indicated).

o The frequency of monitoring may be increased in the event of any observed hematological
abnormalities.

e Adverse Event Grading: Any hematological abnormalities should be graded according to the
latest version of the National Cancer Institute's Common Terminology Criteria for Adverse
Events (CTCAE).

o Data Analysis: The incidence, severity, and duration of all hematological adverse events
should be recorded and analyzed.
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Caption: Mechanism of action of T-448.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3028095/docs?utm_src=pdf-body-img#t-448-hematological-safety-profile-technical-support-center
https://www.benchchem.com/product/b3028095/docs?utm_src=pdf-body#t-448-hematological-safety-profile-technical-support-center
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Patient Enrollment

Baseline Blood Draw
(CBC with differential)

Administer T-448

Regular On-Treatment
Blood Draws

(Analyze CBC with DifferentiaD

Hematological Abnormality?

Gontinue Treatment and MonitoringD (Grade Adverse Event (CTCAE))
\
\
\
\
\
\

\ Manage According to Protocol
\ (e.g., dose modification)
\
\ /,/’
\ -7

End of Treatment/Follow-up

Click to download full resolution via product page

Caption: Experimental workflow for hematological safety monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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